Ortho-Fluorine Effect on H-Bond Donor Strength
In conformationally rigid cyclohexanol systems, the presence of a fluorine atom capable of forming an intramolecular OH···F hydrogen bond leads to an attenuation of hydrogen-bond donating capacity (measured as pKAHY), rather than the increase expected from fluorine's electronegativity alone. This effect is specific to fluorinated cyclohexanols where fluorine is in proximity to the hydroxyl group, as is possible in 1-(2-fluorophenyl)-3-methylcyclohexan-1-ol. This property can influence molecular recognition, solubility, and membrane permeability, differentiating it from non-fluorinated analogs such as 3-methyl-1-phenylcyclohexan-1-ol (CAS 63007-44-3) [1].
| Evidence Dimension | Hydrogen-bond donating capacity (pKAHY) modulation due to OH···F intramolecular hydrogen bonding |
|---|---|
| Target Compound Data | Predicted: pKAHY attenuation due to potential OH···F interaction (exact value not experimentally determined for this specific compound) |
| Comparator Or Baseline | Non-fluorinated analog: 3-methyl-1-phenylcyclohexan-1-ol (CAS 63007-44-3) – no OH···F IMHB possible; pKAHY unchanged by fluorine effect |
| Quantified Difference | Class-level observation: fluorinated conformationally rigid cyclohexanols exhibit reduced H-bond acidity compared to non-fluorinated counterparts; exact ΔpKAHY for this pair is not available |
| Conditions | Class-level inference based on published studies of fluorinated cyclohexanol H-bond properties (Graton et al., ChemistryViews 2017) |
Why This Matters
For procurement decisions in medicinal chemistry programs where hydrogen-bonding interactions are critical for target engagement, the ortho-fluorinated scaffold offers a distinct physicochemical profile versus the cheaper non-fluorinated phenyl analog.
- [1] ChemistryViews. (2017). Influence of Fluorination on Hydrogen Bonds: Fluorination of conformationally rigid cyclohexanols is reported to reduce H-bond donating capacity by OH···F intramolecular interactions. View Source
